N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide

• IUPAC Name: N-[[5-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C19H16BrFN4O2S/c1-25-17(10-22-18(27)14-4-2-3-5-15(14)21)23-24-19(25)28-11-16(26)12-6-8-13(20)9-7-12/h2-9H,10-11H2,1H3,(H,22,27)
• InChI Key: JRDSFHVCPZVFKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Br)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H16BrFN4O2S
• Molecular Weight: 463.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to the one often involves advanced organic synthesis techniques, including microwave-induced synthesis or catalyst-free methods under solvent-free conditions. For instance, the synthesis of fluorobenzamides containing thiazole and thiazolidine rings has been achieved through microwave methods, demonstrating the efficiency of modern synthesis techniques in producing complex molecules (Desai, Rajpara, & Joshi, 2013)(Desai, Rajpara, & Joshi, 2013). Additionally, a catalyst- and solvent-free approach for the synthesis of related compounds through microwave-assisted Fries rearrangement highlights the advancements in green chemistry and sustainable practices in chemical synthesis (Moreno-Fuquen et al., 2019)(Moreno-Fuquen et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds like N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide can be elucidated using various spectroscopic and spectrometric techniques, including IR, NMR (1H, 13C, 19F), and mass spectrometry. Single-crystal X-ray diffraction (XRD) provides detailed insights into the molecular geometry, confirming the planarity or non-planarity of specific molecular fragments and revealing the presence of intramolecular and intermolecular interactions that may influence the compound's properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021)(Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Scientific Research Applications

Antimicrobial Activities

N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide and its derivatives have been studied for their antimicrobial properties. Desai et al. (2013) synthesized fluorobenzamides containing thiazole and thiazolidine, exhibiting promising antimicrobial activities against various bacterial and fungal strains. These compounds, particularly those with a fluorine atom at the 4th position of the benzoyl group, showed enhanced antimicrobial activity (Desai, Rajpara, & Joshi, 2013). Similarly, Kaneria et al. (2016) reported on the synthesis and antimicrobial activities of novel 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol derivatives, highlighting their potential against various bacterial and fungal strains (Kaneria, Thumar, Ladva, & Vadodaria, 2016).

Synthesis and Characterization

The synthesis and characterization of compounds related to N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide have been extensively explored. Research efforts have focused on developing efficient synthesis methods and characterizing these compounds through various spectroscopic and spectrometric techniques. For instance, microwave-induced synthesis methods have been employed to produce these compounds, offering insights into their structure and potential applications (Desai, Rajpara, & Joshi, 2013).

Structural Analyses and Biological Activities

Structural analyses of these compounds have revealed the significance of specific functional groups in enhancing biological activities. The incorporation of fluorine atoms and the presence of triazole and benzamide motifs have been associated with various biological effects, including antimicrobial and anticancer activities. Research has also delved into the synthesis of derivatives incorporating thiazole rings, demonstrating their antimicrobial potential (Desai, Rajpara, & Joshi, 2013).